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Compound of Interest

4-[(Methylamino)carbonyllbenzoic
Compound Name: d
aci

Cat. No.: B2847086

An In-depth Technical Guide to the Physicochemical Properties of 4-
[(Methylamino)carbonyl]benzoic Acid

Abstract: This technical guide provides a comprehensive overview of the known and predicted
physicochemical properties of 4-[(Methylamino)carbonyl]benzoic acid (CAS No. 23754-45-
2). Designed for researchers, chemists, and professionals in drug development, this document
synthesizes available data and outlines authoritative, step-by-step protocols for the
experimental determination of its core physicochemical parameters. By explaining the causality
behind experimental choices, this guide serves as both a reference and a practical manual for
the characterization of this versatile chemical intermediate.

Introduction

4-[(Methylamino)carbonyl]benzoic acid is a bifunctional organic compound featuring a
benzoic acid core substituted with an N-methylamide group at the para position.[1] This unique
structure, possessing both a hydrogen bond donor/acceptor amide and an acidic carboxylic
acid, makes it a valuable and versatile building block in medicinal chemistry and materials
science.[1][2] As an analog of para-aminobenzoic acid (PABA), it belongs to a class of
structures recognized for their broad biological potential.[1] A thorough understanding of its
physicochemical properties—such as solubility, acidity (pKa), and lipophilicity (LogP)—is
paramount for its effective application in synthesis, formulation, and rational drug design. This
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guide details these critical parameters and provides robust methodologies for their
experimental validation.

Chemical Identity and Molecular Structure

Correctly identifying a compound is the foundational step for any scientific investigation. The
key identifiers for 4-[(Methylamino)carbonyl]benzoic acid are summarized below.

Identifier Value Source(s)
CAS Number 23754-45-2 [2][3]
4-(methylcarbamoyl)benzoic
IUPAC Name ) [3]
acid
Molecular Formula CoHoNO3 [21[3114]
Molecular Weight 179.17 g/mol [1][4]

4-(Methylcarbamoyl)benzoic
Synonyms acid, Benzoic acid, 4- [2]

[(methylamino)carbonyl]-

ZYTCRZMJZJIPYEG-
InChlKey [3]
UHFFFAOYSA-N

SMILES CNC(=0)clccc(ccl)C(=0)0 [5]

The molecule's structure, featuring a rigid aromatic ring, a carboxylic acid group, and an N-
methylamide group, allows for significant intermolecular interactions, including hydrogen
bonding, which dictates many of its physical properties.[2]
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C(=0)OH C
C(=O)NHCHs ‘ T
C =
_>
C > C —> C —> C
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(Prepare Dry, Powdered Sample)
Gack Sample into Capillary Tube (2-3 mmD
Cnsert Tube into Apparatus)

(Optional: Heat Rapidly (10-20°C/minD

to find approximate range

'

Cool Apparatus to
20°C below approx. MP

'

Heat Slowly (1-2°C/min)

'

(Observe and Record T1 (First LiquidD

and T2 (All Liquid)

(Report Melting Range (T1 - TZD
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Calibrate pH Meter
Add Excess Solid to Water in Flasks (PH 4,7, 10 buffers)

i [ Prepare Analyte Solution j

(e.g., 1 mM in water with KCI)

Ggitate in Thermostatted Bath (20°CD i
/ ( Place Solution in Vessel, j

Purge with N2, Immerse Electrode
Periodically Sample Aqueous Phase
(e.q., 24, 48, 72h) i
L Incrementally Add Standardized
0.1 M NaOH Titrant
Separate Solid/Liquid NO
(Centrifuge/Filter)
l (Record pH after Each Addition]
Analyze Solute Concentration
(e.g., HPLC-UV)

(Plot pH vs. Volume of Titrantj

Determine Equivalence Point (V)
and Half-Equivalence Point (V/2)

'

(Report Mean Concentration as Solubilita pKa = pH at V/2
Report Mean of =3 Titrations

Are last 3 measurements consistent?

es

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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